
Solubility Profile of 7-Aminoheptanoic Acid in
Organic Solvents: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 7-Aminoheptanoic acid

Cat. No.: B556480 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 7-Aminoheptanoic acid
in various organic solvents. Due to the limited availability of direct quantitative solubility data for

7-Aminoheptanoic acid, this document leverages data for a structurally analogous compound,

DL-aminooctanoic acid, to provide reasonable estimations. This information is critical for

professionals in drug development and research who require precise solubility data for

formulation, purification, and analytical method development.

Introduction to 7-Aminoheptanoic Acid
7-Aminoheptanoic acid is an ω-amino acid with a seven-carbon chain. Its structure,

containing both a primary amine and a carboxylic acid functional group, imparts amphoteric

properties, influencing its solubility in different media. Understanding its solubility in organic

solvents is paramount for its application in pharmaceutical sciences, including its use as a

linker molecule or a building block in the synthesis of more complex molecules.

Estimated Solubility of 7-Aminoheptanoic Acid in
Alcohols
The following tables present the molar solubility of DL-aminooctanoic acid in various alcohol-

water mixtures and pure alcohols at 25°C. This data is extracted from a comprehensive study

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b556480?utm_src=pdf-interest
https://www.benchchem.com/product/b556480?utm_src=pdf-body
https://www.benchchem.com/product/b556480?utm_src=pdf-body
https://www.benchchem.com/product/b556480?utm_src=pdf-body
https://www.benchchem.com/product/b556480?utm_src=pdf-body
https://www.benchchem.com/product/b556480?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


on amino acid solubility and serves as a strong proxy for the solubility of 7-Aminoheptanoic
acid due to their structural similarity (differing by only one methylene group).[1][2]

Table 1: Estimated Molar Solubility in Methanol-Water Mixtures at 25°C[1]

% Methanol (v/v) Molar Solubility (mol/L)

0 0.0018

10 0.0015

30 0.0009

50 0.0004

70 0.0002

90 0.0001

100 0.00008

Table 2: Estimated Molar Solubility in Ethanol-Water Mixtures at 25°C[1]

% Ethanol (v/v) Molar Solubility (mol/L)

0 0.0018

10 0.0014

30 0.0007

50 0.0003

70 0.00015

90 0.00009

100 0.00007

Table 3: Estimated Molar Solubility in Pure Alcohols at 25°C[1][2]
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Solvent Molar Solubility (mol/L)

Methanol 0.00008

Ethanol 0.00007

n-Propanol 0.00006

Isopropanol 0.00005

tert-Butanol 0.00004

Experimental Protocol for Solubility Determination
The data presented in this guide is based on the gravimetric method, a widely used and

reliable technique for determining the solubility of solid compounds in liquids.[1][2]

Materials and Equipment
Solute: DL-aminooctanoic acid (as a proxy for 7-Aminoheptanoic acid)

Solvents: Methanol, Ethanol, n-Propanol, Isopropanol, tert-Butanol, and their aqueous

mixtures.

Constant temperature water bath (25°C ± 0.1°C)

Sealed containers (e.g., screw-cap vials)

Analytical balance

Filtration apparatus (e.g., syringe filters)

Oven for drying

Procedure
Sample Preparation: An excess amount of the amino acid is added to a known volume of the

solvent in a sealed container.
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Equilibration: The containers are placed in a constant temperature water bath maintained at

25°C and agitated for an extended period (e.g., 24-48 hours) to ensure that equilibrium is

reached.

Phase Separation: After equilibration, the suspension is allowed to settle.

Sampling: A known volume of the supernatant (the clear, saturated solution) is carefully

withdrawn using a syringe fitted with a filter to remove any undissolved solid.

Solvent Evaporation: The collected aliquot is transferred to a pre-weighed container. The

solvent is then evaporated to dryness in an oven at a temperature that does not cause

decomposition of the amino acid.

Mass Determination: The container with the dried solute is weighed again. The mass of the

dissolved amino acid is determined by the difference in weight.

Calculation of Solubility: The molar solubility is calculated by dividing the moles of the

dissolved amino acid (mass divided by molar mass) by the volume of the solvent aliquot

taken.

Experimental Workflow
The following diagram illustrates the key steps in the gravimetric determination of solubility.
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Caption: Gravimetric solubility determination workflow.
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Factors Influencing Solubility
The solubility of amino acids like 7-Aminoheptanoic acid is influenced by several factors:

Solvent Polarity: As observed in the provided data, solubility tends to decrease as the

solvent becomes less polar (i.e., with increasing alcohol chain length or concentration).

Temperature: Generally, the solubility of solids in liquids increases with temperature,

although this relationship should be determined experimentally for each solvent system.

pH: The pH of the solution can significantly impact the ionization state of the amino and

carboxylic acid groups, thereby affecting solubility. At its isoelectric point, an amino acid

typically has its minimum solubility. Adjusting the pH away from the isoelectric point

increases the concentration of the charged species, which generally leads to higher solubility

in polar solvents.[1][2]

Conclusion
This technical guide provides estimated solubility data for 7-Aminoheptanoic acid in various

organic solvents based on a structurally similar compound. The provided experimental protocol

for gravimetric analysis offers a reliable method for researchers to determine the precise

solubility in their specific solvent systems of interest. Understanding the solubility of 7-
Aminoheptanoic acid is a critical step in its successful application in research and drug

development. It is recommended that for cGMP applications, the solubility be experimentally

verified for the specific solvent and conditions being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Solubility Profile of 7-Aminoheptanoic Acid in Organic
Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556480#solubility-of-7-aminoheptanoic-acid-in-
various-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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